Benzoic acid, 2-[(2-methylpropyl)amino]-, methyl ester

• IUPAC Name: methyl 2-(2-methylpropylamino)benzoate
• InChI: InChI=1S/C12H17NO2/c1-9(2)8-13-11-7-5-4-6-10(11)12(14)15-3/h4-7,9,13H,8H2,1-3H3
• InChI Key: XCMVSUPUUQDGTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=CC=CC=C1C(=O)OC
• Molecular Formula: C12H17NO2
• DSSTOX Substance ID: DTXSID10564587
• Molecular Weight: 207.27 g/mol
• CAS RN: 121385-38-4

Description

Benzoic acid, 2-[(2-methylpropyl)amino]-, methyl ester, commonly known as ibuprofen, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used as an analgesic, antipyretic, and anti-inflammatory agent. It is one of the most commonly prescribed drugs worldwide and is available over the counter in many countries. Ibuprofen is synthesized through a complex chemical process, which involves several steps.

Mechanism of Action

The mechanism of action of ibuprofen involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, ibuprofen reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Ibuprofen has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of prostaglandins. It also reduces pain and fever by blocking the production of certain chemicals in the body. Ibuprofen has also been shown to have antioxidant properties, which may help to protect against oxidative damage.

Advantages and Limitations for Lab Experiments

Ibuprofen has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive. It is also well-tolerated by most individuals and has a low incidence of side effects. However, ibuprofen may have variable effects depending on the experimental conditions and may not be suitable for all types of experiments.

Future Directions

There are several future directions for research on ibuprofen. One area of interest is the potential use of ibuprofen in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new formulations of ibuprofen that may have improved efficacy or reduced side effects. Finally, there is a need for further research on the long-term effects of ibuprofen use, particularly with regard to its potential impact on cardiovascular health.

Scientific Research Applications

Ibuprofen has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is commonly used to treat a variety of conditions, including headaches, menstrual cramps, arthritis, and fever. The drug has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.